1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 1-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)ethanamine
• InChI: InChI=1S/C12H19N3/c1-9(13)11-5-6-12(14-10(11)2)15-7-3-4-8-15/h5-6,9H,3-4,7-8,13H2,1-2H3
• InChI Key: HLYRKPZWHQMBGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCCC2)C(C)N

Description

1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine is a pyridine derivative featuring a pyrrolidine substituent at the 6-position and a methyl group at the 2-position of the pyridine ring, with an ethanamine side chain at the 3-position. This structure confers unique physicochemical properties, such as moderate lipophilicity (due to the pyrrolidine ring) and hydrogen-bonding capacity (via the primary amine).

Preparation Methods

The synthesis of 1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis.

Substitution with Pyrrolidine: The pyridine ring is then substituted with a pyrrolidine group. This can be achieved through nucleophilic substitution reactions.

Introduction of the Methyl Group: The methyl group can be introduced via alkylation reactions using methylating agents such as methyl iodide.

Final Assembly:

Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrrolidine or methyl groups can be replaced with other substituents.

Addition: The compound can participate in addition reactions, particularly at the pyridine ring.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for targeting neurological and psychiatric disorders.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules in organic chemistry.

Biological Studies: The compound is used in biological assays to study its effects on various biological pathways and targets.

Industrial Applications: It is used in the development of new materials and chemical processes in the industry.

Mechanism of Action

The mechanism of action of 1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biological pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(2-Methyl-6-morpholinopyridin-3-yl)ethanamine

• Structure : Replaces pyrrolidine with morpholine (oxygen-containing heterocycle).
• Molecular Formula : C₁₂H₁₉N₃O
• Molecular Weight : 229.3 g/mol
• Key Differences: The oxygen atom in morpholine increases polarity, enhancing water solubility compared to pyrrolidine analogs. Reduced lipophilicity (predicted logP ~1.8 vs. ~2.3 for pyrrolidine variant) may affect blood-brain barrier penetration. Morpholine’s larger ring size (6-membered vs.

[4,6-Dimethyl-2-(pyrrolidin-1-yl)pyridin-3-yl]methanamine

• Structure : Features additional methyl groups at pyridine positions 4 and 6, with a methanamine (CH₂NH₂) side chain.
• Molecular Formula : C₁₂H₁₉N₃
• Molecular Weight : 205.3 g/mol
• Key Differences: Steric hindrance from 4,6-dimethyl groups may reduce binding affinity to flat binding pockets (e.g., ATP sites in kinases). Methanamine’s shorter chain vs.

1-[6-(2-Fluoroethoxy)pyridin-3-yl]ethanamine Hydrochloride

• Structure : Substitutes pyrrolidine with a 2-fluoroethoxy group at the 6-position.
• Molecular Formula : C₉H₁₄ClFN₂O
• Molecular Weight : 220.67 g/mol
• Key Differences :
  • Fluorine’s electronegativity enhances metabolic stability by resisting oxidative degradation.
  • The hydrochloride salt improves aqueous solubility (critical for oral bioavailability) but may reduce passive diffusion across lipid membranes .

[6-(4-Methylpiperidin-1-yl)pyridin-3-yl]methanamine

• Structure : Replaces pyrrolidine with 4-methylpiperidine.
• Molecular Formula : C₁₂H₁₉N₃
• Molecular Weight : 205.3 g/mol
• Key Differences :
  • Piperidine’s larger ring size and methyl substituent increase lipophilicity (logP ~2.5), favoring membrane permeability but risking off-target toxicity.
  • The axial methyl group in piperidine may induce steric clashes in enzyme active sites compared to pyrrolidine’s compact structure .

Structural and Physicochemical Comparison Table

Compound Name	Substituent at Pyridine 6-Position	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	Pyrrolidin-1-yl	C₁₂H₁₉N₃	205.3	Balanced lipophilicity, H-bond donor
1-(2-Methyl-6-morpholinopyridin-3-yl)ethanamine	Morpholin-4-yl	C₁₂H₁₉N₃O	229.3	Higher polarity, reduced BBB penetration
[4,6-Dimethyl-2-(pyrrolidin-1-yl)pyridin-3-yl]methanamine	Pyrrolidin-1-yl (+ 4,6-CH₃)	C₁₂H₁₉N₃	205.3	Steric hindrance, shorter side chain
1-[6-(2-Fluoroethoxy)pyridin-3-yl]ethanamine HCl	2-Fluoroethoxy	C₉H₁₄ClFN₂O	220.67	Enhanced metabolic stability, salt form
[6-(4-Methylpiperidin-1-yl)pyridin-3-yl]methanamine	4-Methylpiperidin-1-yl	C₁₂H₁₉N₃	205.3	High lipophilicity, potential toxicity

Biological Activity

1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine, also known as 2-methyl-6-(pyrrolidin-1-yl)pyridin-3-amine, is a nitrogen-containing organic compound that has garnered attention in medicinal chemistry for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, structure-activity relationships, and relevant case studies.

• Chemical Formula : C10H15N3
• Molecular Weight : 177.25 g/mol
• IUPAC Name : 2-methyl-6-pyrrolidin-1-ylpyridin-3-amine
• CAS Number : 1216094-51-7

Biological Activity Overview

The biological activity of 1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine has been explored in various studies, primarily focusing on its antibacterial and antifungal properties.

Antibacterial Activity

Recent studies have demonstrated that compounds with similar structures exhibit significant antibacterial properties. For instance, pyrrolidine derivatives have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds often range from 0.0039 to 0.025 mg/mL, indicating potent activity against these pathogens .

Table 1: Antibacterial Activity of Pyrrolidine Derivatives

Compound	Bacterial Strain	MIC (mg/mL)
PA-1	S. aureus	0.0039
PA-1	E. coli	0.025
Compound A	K. pneumoniae	0.015
Compound B	A. baumannii	0.020

Antifungal Activity

In addition to antibacterial properties, certain derivatives of this compound have demonstrated antifungal activity. In vitro tests have shown that modifications to the pyridine ring can enhance antifungal potency against strains such as Candida albicans.

Structure-Activity Relationship (SAR)

The structure of 1-(2-Methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine is crucial for its biological activity. The presence of the pyrrolidine moiety appears to contribute significantly to its antibacterial and antifungal properties. Studies indicate that variations in the substituents on the pyridine ring can lead to altered bioactivity profiles .

Case Studies

One notable study involved synthesizing a series of pyrrolidine derivatives and evaluating their biological activities against a panel of bacterial and fungal strains. The results highlighted that specific modifications could enhance potency while reducing toxicity .